Cas no 2171774-65-3 (3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol)

• Product Name: 3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol
• CAS No: 2171774-65-3
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5770964
• PubChem ID: 165603602
• Update Time: 2025-08-03

3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1647272
• 3-(1-amino-2-methylcyclopropyl)azetidin-3-ol
• 2171774-65-3
• 3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol

• Inchi： 1S/C7H14N2O/c1-5-2-7(5,8)6(10)3-9-4-6/h5,9-10H,2-4,8H2,1H3
• InChI Key： YJLGVZOWFMDUNW-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(CC1C)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol

Comprehensive Overview of 3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol (CAS No. 2171774-65-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, 3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol (CAS No. 2171774-65-3) has emerged as a compound of significant interest. This unique molecule, characterized by its azetidine and cyclopropyl moieties, offers a versatile scaffold for the development of novel therapeutics. Researchers and pharmaceutical companies are increasingly focusing on this compound due to its potential applications in targeting neurological disorders, inflammatory diseases, and infectious diseases.

The structural complexity of 3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol makes it a valuable candidate for structure-activity relationship (SAR) studies. Its amino and hydroxyl functional groups provide multiple sites for chemical modifications, enabling the synthesis of derivatives with enhanced bioactivity. Recent studies have highlighted its role in modulating enzyme inhibition and receptor binding, which are critical mechanisms in drug design.

One of the most searched topics in the context of this compound is its potential in central nervous system (CNS) drug development. Given the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are exploring how 3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol can be optimized to cross the blood-brain barrier (BBB). This aligns with the growing demand for BBB-penetrant small molecules in the pharmaceutical industry.

Another area of interest is the compound's application in antibacterial and antiviral research. With the global threat of antimicrobial resistance (AMR), scientists are investigating new chemical entities like 3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol to combat resistant strains. Its azetidine ring has been linked to improved pharmacokinetic properties, making it a promising candidate for next-generation anti-infective agents.

From a synthetic chemistry perspective, the preparation of 3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol involves advanced organic synthesis techniques, including ring-opening reactions and stereoselective transformations. These methods are often discussed in academic forums and industry conferences, reflecting the compound's relevance in modern medicinal chemistry.

In summary, 3-(1-Amino-2-methylcyclopropyl)azetidin-3-ol (CAS No. 2171774-65-3) represents a multifaceted tool for drug discovery. Its structural features, combined with its potential therapeutic applications, make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.